Cas no 1803721-30-3 (3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one
• CAS No: 1803721-30-3
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4976174
• Update Time: 2025-10-29

3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one

• Inchi： 1S/C12H15BrO3/c1-3-16-12-5-4-9(15-2)8-10(12)11(14)6-7-13/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： IJQANRCLJPHEIG-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1OCC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5

Additional information on 3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one

Research Brief on 3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one (CAS: 1803721-30-3): Recent Advances and Applications

The compound 3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one (CAS: 1803721-30-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and synthesis. This research brief aims to provide an updated overview of the latest studies focusing on this compound, including its synthesis, biological activities, and potential therapeutic applications. The findings discussed herein are based on peer-reviewed publications and recent patents, ensuring the accuracy and relevance of the information presented.

Recent studies have highlighted the role of 3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one as a key intermediate in the synthesis of bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors. The compound's unique structural features, including the bromo and methoxy substituents, contribute to its reactivity and ability to interact with various biological targets. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its properties and optimize synthetic routes.

In addition to its synthetic applications, 3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one has shown promising biological activities. A recent preclinical study reported its potential as an anti-inflammatory agent, with the compound exhibiting significant inhibition of pro-inflammatory cytokines in vitro. These findings suggest its potential for further development into therapeutic agents for inflammatory diseases. However, challenges such as bioavailability and toxicity profiles need to be addressed in future studies.

Another area of interest is the compound's role in photodynamic therapy (PDT). A 2022 study explored its photosensitizing properties, revealing its ability to generate reactive oxygen species (ROS) upon light irradiation. This property makes it a candidate for PDT applications in cancer treatment. Further optimization of its photophysical properties and in vivo studies are required to validate its efficacy and safety.

In conclusion, 3-Bromo-1-(2-ethoxy-5-methoxyphenyl)propan-1-one (CAS: 1803721-30-3) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span from synthetic intermediates to potential therapeutic agents, highlighting its importance in ongoing research. Future studies should focus on addressing its limitations and exploring its full potential in various biomedical applications.